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This guide provides a comprehensive technical overview of 4-(N-(m-
tolyl)carbamoyl)morpholine, also known by its IUPAC name N-(3-methylphenyl)morpholine-
4-carboxamide. Tailored for researchers, scientists, and professionals in drug development, this
document delves into the compound's identifiers, synthesis, and its relevance within the
broader context of medicinal chemistry.

Introduction

The morpholine ring is a privileged scaffold in medicinal chemistry, frequently incorporated into
drug candidates to enhance physicochemical properties, metabolic stability, and biological
activity. Its presence in numerous FDA-approved drugs underscores its importance. The N-aryl-
morpholine-4-carboxamide framework, to which 4-(N-(m-tolyl)carbamoyl)morpholine
belongs, is of significant interest for its potential applications in the development of novel
therapeutic agents. This guide serves to consolidate the available technical information on this
specific analogue, providing a foundation for further research and application.

Core Identifiers and Chemical Properties
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Precise identification of a chemical entity is fundamental for research and regulatory purposes.
While a specific CAS Number for the m-tolyl isomer is not readily available in major public
databases, the compound can be unambiguously identified through other standard chemical
identifiers.

Table 1: Chemical Identifiers for N-(3-methylphenyl)morpholine-4-carboxamide

Identifier Value Source

N-(3-methylphenyl)morpholine- ]
IUPAC Name ) PubChemLite[1]
4-carboxamide

Molecular Formula C12H16N202 PubChemLite[1]

Molecular Weight 220.27 g/mol PubChemLite[1]
_ CC1=CC(=CC=C1)NC(=0O)N2 _

Canonical SMILES PubChemLite[1]

ccoccec2

InChl=1S/C12H16N202/c1-

10-3-2-4-11(9-10)13-12(15)14- .
InChl PubChemLite[1]

5-7-16-8-6-14/h2-4,9H,5-

8H2,1H3,(H,13,15)

DAOIJTZMMBZCQJ- _
InChiKey PubChemLite[1]
UHFFFAOYSA-N

Monoisotopic Mass 220.12119 Da PubChemLite[1]

Note: The CAS Number 77280-34-3 corresponds to the para-isomer, 4-(N-(p-
tolyl)carbamoyl)morpholine, and should not be used for the meta-isomer discussed herein.[2]

Synthesis Protocol: Nucleophilic Addition of
Morpholine to m-Tolyl Isocyanate

The synthesis of N-aryl-morpholine-4-carboxamides is typically achieved through the
straightforward nucleophilic addition of morpholine to the corresponding aryl isocyanate. This
method is efficient and generally proceeds under mild conditions to yield the desired urea
derivative.
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Mechanistic Rationale

The reaction proceeds via a nucleophilic attack of the secondary amine of the morpholine ring
on the electrophilic carbon atom of the isocyanate group of m-tolyl isocyanate. The lone pair of
electrons on the nitrogen atom of morpholine initiates the bond formation with the carbonyl
carbon of the isocyanate. This is followed by a proton transfer from the nitrogen to the oxygen,
resulting in the stable urea linkage. The reaction is often carried out in an aprotic solvent to
prevent side reactions with the isocyanate.

Experimental Workflow
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Reaction Setup
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Caption: Synthetic workflow for 4-(N-(m-tolyl)carbamoyl)morpholine.
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Step-by-Step Methodology

This protocol is adapted from a standard procedure for the synthesis of N-phenylmorpholine-4-
carboxamide and should be optimized for the specific reagents.

Preparation: To a solution of m-tolyl isocyanate (1.0 equivalent) in an anhydrous aprotic
solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere
(e.g., nitrogen or argon), add morpholine (1.0 equivalent) dropwise at 0 °C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for a period of 2-4
hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is poured into ice-water with stirring.

o Extraction: The aqueous layer is extracted with an organic solvent (e.g., DCM or ethyl
acetate). The combined organic phases are washed with water and brine.

e Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g.,
NazS0a4 or MgSOQa), filtered, and the solvent is removed under reduced pressure.

 Purification: The resulting crude product can be purified by recrystallization from a suitable
solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by silica gel chromatography
to yield the pure 4-(N-(m-tolyl)carbamoyl)morpholine.

Safety Considerations for Starting Materials

o m-Tolyl Isocyanate (CAS 621-29-4): This reagent is toxic and a lachrymator. It is harmful if
inhaled or absorbed through the skin and can cause severe respiratory and skin irritation.[3]
It should be handled in a well-ventilated fume hood with appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat.

e Morpholine (CAS 110-91-8): Morpholine is a corrosive and flammable liquid.[2][4] It can
cause severe skin burns and eye damage.[4][5] Inhalation of vapors may cause respiratory
irritation.[2] It should also be handled in a fume hood with appropriate PPE.

Applications and Research Context
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While specific applications for 4-(N-(m-tolyl)carbamoyl)morpholine are not extensively
documented in publicly available literature, its structural class, N-aryl-morpholine-4-
carboxamides, is of significant interest in medicinal chemistry and drug discovery.

» Scaffold for Biologically Active Molecules: The morpholine heterocycle is a key component in
a wide range of pharmacologically active compounds, valued for improving properties such
as agueous solubility and metabolic stability.

o Potential as an Intermediate: This compound serves as a valuable intermediate for the
synthesis of more complex molecules. The urea linkage can be a key structural element for
interaction with biological targets, or it can be a site for further chemical modification.

e Research in Pharmacological Screening: Derivatives of N-aryl-morpholine-4-carboxamides
are often synthesized as part of compound libraries for high-throughput screening against
various biological targets, including enzymes and receptors, in the search for new
therapeutic leads.

Conclusion

4-(N-(m-tolyl)carbamoyl)morpholine is a well-defined chemical entity within the broader class
of N-aryl-morpholine-4-carboxamides. While it may not have extensive, direct applications
documented, its synthesis is straightforward, and it represents a valuable building block for the
development of novel compounds with potential pharmacological activity. This guide provides
the foundational knowledge required for its synthesis, identification, and safe handling,
enabling its use in further research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [An In-Depth Technical Guide to 4-(N-(m-
Tolyl)carbamoyl)morpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5832538/docs#an-in-depth-technical-guide-to-4-n-m-
tolyl-carbamoyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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